2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[3-(3-methoxypropyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C26H28N4O3/c1-19-9-11-20(12-10-19)15-27-23(31)17-30-16-22(21-7-4-3-5-8-21)24-25(30)26(32)29(18-28-24)13-6-14-33-2/h3-5,7-12,16,18H,6,13-15,17H2,1-2H3,(H,27,31)
• InChI Key: GNARJXBBYRHUKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCCOC)C4=CC=CC=C4
• Molecular Formula: C26H28N4O3
• Molecular Weight: 444.5 g/mol

Description

2-[3-(3-methoxypropyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C26H28N4O3 and its molecular weight is 444.535. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research focused on the design, synthesis, and evaluation of certain acetamide derivatives has demonstrated potential anticancer activities. For instance, derivatives synthesized with the intention of finding new anticancer agents have shown appreciable cancer cell growth inhibition against several cancer cell lines, highlighting the compound's relevance in the development of novel anticancer therapies (Al-Sanea et al., 2020).

Radiolabeling and Imaging

Another study elaborates on the radiosynthesis of selective radioligands for imaging the translocator protein with positron emission tomography (PET), utilizing a series of pyrimidineacetamides. This underscores the compound's utility in facilitating in vivo imaging and the diagnosis of various conditions (Dollé et al., 2008).

Synthesis of New Heterocyclic Compounds

Further research has contributed to the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds, demonstrating significant COX-2 selectivity and analgesic, as well as anti-inflammatory activities. This indicates the compound's role in synthesizing new molecules with potential therapeutic benefits (Abu‐Hashem et al., 2020).

Antimicrobial Applications

A series of synthesized pyrimidinones and oxazinones, derived using the compound as a starting material, have shown promising antibacterial and antifungal activities. This research points to its application in developing new antimicrobial agents (Hossan et al., 2012).